Amorolfine hydrochloride

Description

Amorolfine hydrochloride is a morpholine antifungal drug used to treat fungal infections . It is commonly available as a 5% nail lacquer for treating onychomycosis, also known as fungal infections of the toenails and fingernails . Amorolfine functions by disrupting the synthesis of ergosterol, an essential component of fungal cell membranes, which leads to fungal cell breakdown and inhibited growth . While amorolfine is available over the counter in countries like Australia and the UK, it requires a prescription in many other countries for treating toenail fungus . It is worth noting that Amorolfine is not approved for the treatment of onychomycosis in the United States or Canada .

The broad spectrum of activity of amorolfine is based on its ability to alter the fungal cell membrane by targeting sterol biosynthesis . It inhibits two enzymes, delta 14 reductase and delta 7–8 isomerase, which are involved in ergosterol synthesis . This inhibition depletes ergosterol and leads to the accumulation of non-typical spherical sterols in the fungal cytoplasmic membranes . Amorolfine is effective against a variety of fungi, including dermatophytes (Trichophyton spp., Microsporum spp., Epidermophyton spp.), yeasts (Candida spp., Cryptococcus spp., Malassezia spp.), and molds (Alternaria spp., Hendersonula spp., Scopulariopsis spp.) .

A chemical compound similar to Amorolfine is Fenpropimorph. Fenpropimorph shares the same core structure as amorolfine but has a tert-butyl group instead of a tert-amyl group . Ciclopirox is another alternative topical treatment that is commonly used for onychomycosis .

• CAS No.: 78613-38-4
• Product Name: Amorolfine hydrochloride
• Molecular Formula: C21H36ClNO
• Molecular Weight: 354.0 g/mol
• IUPAC Name: (2S,6R)-2,6-dimethyl-4-[2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propyl]morpholine;hydrochloride
• Standard InChI: InChI=1S/C21H35NO.ClH/c1-7-21(5,6)20-10-8-19(9-11-20)12-16(2)13-22-14-17(3)23-18(4)15-22;/h8-11,16-18H,7,12-15H2,1-6H3;1H/t16?,17-,18+
• Standard InChIKey: XZKWIPVTHGWDCF-KUZYQSSXSA-N
• SMILES: CCC(C)(C)C1=CC=C(C=C1)CC(C)CN2CC(OC(C2)C)C.Cl
• Canonical SMILES: CCC(C)(C)C1=CC=C(C=C1)CC(C)CN2CC(OC(C2)C)C.Cl
• Appearance: Solid powder
• Synonyms: amorolfin hydrochloride; amorolfine; amorolfine hydrochloride; Locéryl; Loceryl; Locetar; Odenil; Ro 14-4767-002; Ro-14-4767-002
• PubChem Compound: 54259
• Last Modified: Sep 12 2023